2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C16H20F3N3O3S/c17-16(18,19)13-20-15(23)12-21-7-9-22(10-8-21)26(24,25)11-6-14-4-2-1-3-5-14/h1-6,11H,7-10,12-13H2,(H,20,23)/b11-6+
• InChI Key: SHLNFYOVPXIOEY-IZZDOVSWSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NCC(F)(F)F)S(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1CN(CCN1CC(=O)NCC(F)(F)F)S(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H20F3N3O3S
• Molecular Weight: 391.4 g/mol

Description

2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C16H20F3N3O3S and its molecular weight is 391.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Antimicrobial Agents : A study aimed at synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety to act as antimicrobial agents. These compounds showed promising results in in vitro antibacterial and antifungal activities, highlighting their potential as novel treatments against microbial infections (Darwish et al., 2014).

Antithrombotic Properties

• Thrombin Inhibition : Another research explored the antithrombotic properties of SSR182289A, a novel thrombin inhibitor, demonstrating its potential in preventing thrombosis through oral administration in animal models, which may indicate the therapeutic potential of similar compounds in human thrombosis (Lorrain et al., 2003).

Microbial Studies

• Pyridine Derivatives : Further research into the synthesis and microbial studies of new pyridine derivatives, including the evaluation of their antibacterial and antifungal activities, underscores the importance of chemical modifications in enhancing the biological activities of these compounds (Patel & Agravat, 2007).

Antimalarial and COVID-19 Research

• Computational and Molecular Docking Study : A theoretical investigation into antimalarial sulfonamides as potential COVID-19 drugs utilized computational calculations and molecular docking studies. This research provides a foundation for the development of new drugs targeting COVID-19 based on the structural properties of sulfonamide compounds (Fahim & Ismael, 2021).

Insecticide and Plant Protection

• Insecticide Mechanism of Action : Investigation into the action of phenylpyrazole insecticides at the GABA-gated chloride channel provides insights into the selective toxicity mechanisms, which could inform the design of more effective and environmentally safe insecticides (Cole et al., 1993).

Enzyme Inhibition

• α-Glucosidase and Acetylcholinesterase Inhibitors : Research on the synthesis of new compounds as inhibitors of α-glucosidase and acetylcholinesterase indicates potential therapeutic applications in treating diseases related to enzyme dysfunction, such as diabetes and Alzheimer's (Abbasi et al., 2019).